Cas no 29128-23-2 (1,1'-Biphenyl,2,4,6-trinitro-)

• Product Name: 1,1'-Biphenyl,2,4,6-trinitro-
• CAS No: 29128-23-2
• MF: C₁₂H₇N₃O₆
• MW: 289.200482606888
• CID: 261668
• PubChem ID: 96500
• Update Time: 2025-04-19

1,1'-Biphenyl,2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,4,6-trinitro-
• 1,3,5-trinitro-2-phenylbenzene
• 1-phenyl-2,4,6-trinitrobenzene
• 2,4,6-trinitridiphenyl
• 2,4,6-Trinitro-1,1'-biphenyl
• 2,4,6-Trinitrobiphenyl
• 2,4,6-Trinitro-biphenyl
• 2.4.6-Trinitro-biphenyl
• AC1L3WLC
• Biphenyl, 2,4,6-trinitro-
• BRN 2062364
• CCRIS 4118
• NSC76625
• Picrylbenzene
• Picrylbenzol
• 1,1'-Biphenyl, 2,4,6-trinitro-
• NSC-76625
• UNII-YZ0HVR7UYZ
• SCHEMBL5958789
• 1,1'-Biphenyl, 2,4,6-trinitro- (9CI)
• DTXSID40183386
• YZ0HVR7UYZ
• 29128-23-2
• 2,4,6-Trinitrodiphenyl
• 4-05-00-01829 (Beilstein Handbook Reference)
• NSC 76625

• Inchi： 1S/C12H7N3O6/c16-13(17)9-6-10(14(18)19)12(11(7-9)15(20)21)8-4-2-1-3-5-8/h1-7H
• InChI Key： KXXIUGHYTQVIRG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1C1C=CC=CC=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 289.03351
• Monoisotopic Mass: 289.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 402.5°Cat760mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.662
• PSA: 129.42
• LogP: 4.64780